Cas no 915921-18-5 (N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine)

• Product Name: N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine
• CAS No: 915921-18-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 4719668
• Update Time: 2025-08-04

N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-phenylpyrrolidin-3-yl)methanamine
• methyl[(1-phenylpyrrolidin-3-yl)methyl]amine
• N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine

• Inchi： 1S/C12H18N2/c1-13-9-11-7-8-14(10-11)12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3
• InChI Key： SANIGXYLRPTFNH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCC(CNC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Topological Polar Surface Area: 15.3

Additional information on N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine

N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine (CAS No. 915921-18-5): A Comprehensive Overview

N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine, identified by the CAS registry number 915921-18-5, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial domains. This compound, often referred to as N-methyl-(phenylpyrrolidinyl)methanamine, belongs to the class of tertiary amines and features a pyrrolidine ring substituted with a phenyl group and a methylated amine moiety. Its structural complexity makes it a valuable molecule in both academic research and practical applications.

The synthesis of N-Methyl-1-(1-phenylpyrrolidin-3-yl)methanamine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly useful in pharmacological studies. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to enhance the efficiency and selectivity of these reactions. These developments highlight the compound's potential in drug discovery and fine chemical manufacturing.

One of the most significant applications of N-Methyl-(phenylpyrrolidinyl)methanamine lies in its role as an intermediate in the synthesis of bioactive compounds. For instance, it has been employed as a building block in the development of novel anti-inflammatory agents and neuroprotective drugs. Recent studies published in high-impact journals have demonstrated its ability to modulate key signaling pathways involved in chronic inflammatory diseases, such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, CAS 915921-18-5 has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting polymers and conductive materials. Researchers have investigated its ability to act as an electron donor in donor–acceptor systems, which is crucial for applications in flexible electronics and optoelectronic devices.

The environmental impact of N-Methyl-(phenylpyrrolidinyl)methanamine has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradation rates, but further investigations are required to fully understand its environmental fate.

Looking ahead, the versatility of CAS 915921-18-5 presents numerous opportunities for innovation across diverse fields. Its role as a versatile intermediate positions it as a key player in the development of advanced materials and therapeutic agents. Ongoing research is expected to uncover new synthetic routes, enhance its bioavailability, and explore novel applications that leverage its unique chemical properties.